Cas no 4565-29-1 (5-Acetylthiophene-2-carbaldehyde)
5-Acetylthiophene-2-carbaldehyde is a versatile heterocyclic compound featuring both acetyl and aldehyde functional groups on a thiophene backbone. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of reactive carbonyl groups allows for further derivatization, enabling applications in cross-coupling reactions, condensation processes, and heterocyclic scaffold construction. Its thiophene core contributes to electronic properties useful in material science. The compound is characterized by high purity and stability, ensuring consistent performance in synthetic workflows. Its well-defined reactivity profile makes it a preferred choice for researchers developing novel compounds with tailored properties.
4565-29-1 structure
Product Name:5-Acetylthiophene-2-carbaldehyde
CAS No:4565-29-1
MF:C7H6O2S
MW:154.186340808868
MDL:MFCD00509280
CID:325602
PubChem ID:2794713
Update Time:2025-05-27
5-Acetylthiophene-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-Acetylthiophene-2-carbaldehyde
- 2-Thiophenecarboxaldehyde,5-acetyl-
- 5-Acetyl-2-thiophenecarbaldehyde
- 5-ACETYLTHIOPHENE-2-CARBOXALDEHYDE
- 5-Formyl-2-acetylthiophene
- 2-acetyl-5-formylthiophene
- AK110433
- ISGDPVVLVWQENT-UHFFFAOYSA-N
- 5-acetyl-thiophene-2-carbaldehyde
- OR4009
- FCH918478
- SBB087020
- RP21857
- ST2406047
- AX8101937
- Z2479
- 5-acetyl-2-thiophenecarbaldehyde, AldrichCPR
- 4C
- AMY20697
- SY047207
- FT-0687874
- SCHEMBL6211353
- DTXSID80383343
- AKOS006227804
- 5-acetyl-2-thiophenecarboxaldehyde
- MFCD00509280
- 4565-29-1
- C75230
- CS-W005838
- J-516620
- A872349
- PS-4986
-
- MDL： MFCD00509280
- Inchi： 1S/C7H6O2S/c1-5(9)7-3-2-6(4-8)10-7/h2-4H,1H3
- InChI Key： ISGDPVVLVWQENT-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CC=C1C(C)=O
Computed Properties
- Exact Mass: 154.00900
- Monoisotopic Mass: 154.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.4
- Topological Polar Surface Area: 62.4
Experimental Properties
- Density: 1.262±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 104-105 ºC
- Boiling Point: 307.4°C at 760 mmHg
- Flash Point: 139.7°C
- Refractive Index: 1.593
- Solubility: Slightly soluble (1.1 g/l) (25 º C),
- PSA: 62.38000
- LogP: 1.76320
5-Acetylthiophene-2-carbaldehyde Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：2811
- Hazard Category Code： 36-36/37/38-20/21/22
- Safety Instruction： 22-26-36/37/39
-
Hazardous Material Identification：
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
5-Acetylthiophene-2-carbaldehyde Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Acetylthiophene-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169005357-5g |
5-Acetylthiophene-2-carbaldehyde |
4565-29-1 | 98% | 5g |
$425.39 | 2023-09-01 | |
| Alichem | A169005357-10g |
5-Acetylthiophene-2-carbaldehyde |
4565-29-1 | 98% | 10g |
$727.65 | 2023-09-01 | |
| TRC | A189630-50mg |
5-Acetylthiophene-2-carbaldehyde |
4565-29-1 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A189630-100mg |
5-Acetylthiophene-2-carbaldehyde |
4565-29-1 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A189630-500mg |
5-Acetylthiophene-2-carbaldehyde |
4565-29-1 | 500mg |
$ 320.00 | 2022-06-08 | ||
| Chemenu | CM199359-5g |
5-Acetylthiophene-2-carbaldehyde |
4565-29-1 | 98% | 5g |
$386 | 2021-08-05 | |
| Chemenu | CM199359-10g |
5-Acetylthiophene-2-carbaldehyde |
4565-29-1 | 98% | 10g |
$687 | 2021-08-05 | |
| Apollo Scientific | OR4009-100mg |
5-Acetylthiophene-2-carboxaldehyde |
4565-29-1 | 100mg |
£15.00 | 2025-02-20 | ||
| Apollo Scientific | OR4009-250mg |
5-Acetylthiophene-2-carboxaldehyde |
4565-29-1 | 250mg |
£70.00 | 2024-05-25 | ||
| Apollo Scientific | OR4009-1g |
5-Acetylthiophene-2-carboxaldehyde |
4565-29-1 | 1g |
£165.00 | 2024-05-25 |
5-Acetylthiophene-2-carbaldehyde Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4565-29-1 (5-Acetylthiophene-2-carbaldehyde) Related Products
- 88-15-3(2-Acetylthiophene)
- 704-38-1(Bis(2-thienyl) ketone)
- 207735-99-7(Ethenone,2-hydroxy-2-(2-thienyl)-)
- 13679-74-8(2-Acetyl-5-methylthiophene)
- 29880-63-5(Ethanone, 1-[5-(1,1-dimethylethyl)-2-thienyl]-)
- 18761-46-1(1-(5-ethylthien-2-yl)ethanone)
- 97511-16-5(1-(2-Thienyl)-ethanone)
- 51445-63-7(2-oxo-2-(thiophen-2-yl)acetaldehyde)
- 13679-75-9(1-(2-Thienyl)-1-propanone)
- 36880-33-8(5-Ethylthiophene-2-carbaldehyde)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
